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Compound of Interest

Compound Name: 2,3-Dichloro-1,4-dimethylbenzene

Cat. No.: B1618174 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,3-Dichloro-1,4-dimethylbenzene

Introduction
2,3-Dichloro-1,4-dimethylbenzene (CAS No. 34840-79-4) is a halogenated aromatic

hydrocarbon used as an intermediate in the synthesis of fine chemicals and pharmaceutical

compounds.[1] As with many chlorinated organic molecules, a thorough understanding of its

properties and potential hazards is paramount for ensuring the safety of laboratory personnel

and the integrity of research outcomes. This guide provides a comprehensive overview of the

safety and handling protocols for 2,3-Dichloro-1,4-dimethylbenzene, grounded in established

chemical safety principles and data extrapolated from structurally similar compounds. It is

designed for researchers, scientists, and drug development professionals who may handle this

substance.

Section 1: Chemical Identity and Physicochemical
Properties
A foundational element of safe handling is a clear understanding of the compound's physical

and chemical characteristics. These properties dictate its behavior under various laboratory

conditions and inform appropriate storage, handling, and emergency response procedures.

Chemical Identifiers:

IUPAC Name: 2,3-dichloro-1,4-dimethylbenzene[1]
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Synonyms: 2,3-dichloro-p-xylene, Benzene, 2,3-dichloro-1,4-dimethyl-[1][2]

CAS Number: 34840-79-4[1]

Molecular Formula: C₈H₈Cl₂[1]

Molecular Weight: 175.05 g/mol [1]

The key physicochemical data for 2,3-Dichloro-1,4-dimethylbenzene are summarized below.

Property Value Source(s)

Appearance
Clear liquid (based on related

isomers)
[3]

Boiling Point 226.7 °C at 760 mmHg [2]

Melting Point -1 °C [2]

Density 1.199 g/cm³ [2]

Flash Point 89.7 °C [2]

Vapor Pressure 0.121 mmHg at 25°C [2]

Water Solubility

Insoluble (inferred from

structure and related

compounds)

[4]

Octanol/Water Partition

Coefficient (LogP)
3.61 [2]

The high boiling point and flash point indicate that the substance is not highly volatile or

flammable at standard room temperature, but it is a combustible liquid.[5] Its high LogP value

and insolubility in water suggest it is lipophilic and will persist in fatty tissues and the

environment.[2]

Section 2: Hazard Identification and GHS
Classification
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As of this writing, a specific, officially harmonized GHS classification for 2,3-Dichloro-1,4-
dimethylbenzene is not readily available in public databases.[6] Therefore, a conservative

approach to hazard assessment is necessary, drawing upon data from structurally analogous

compounds such as other dichlorinated and chloro-dimethylated benzenes. This method

provides a responsible basis for establishing safety protocols.
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Hazard Class
(based on analogs)

GHS Classification
Key Findings from
Analogs

Source(s)

Acute Toxicity (Oral)
Category 4: Harmful if

swallowed

The analog 2-Chloro-

1,4-dimethylbenzene

is classified as

harmful if swallowed.

Skin

Corrosion/Irritation

Category 2: Causes

skin irritation

Analogs like 1,4-

Dichloro-2,5-

dimethylbenzene and

2-Chloro-1,4-

dimethylbenzene are

known skin irritants.[7]

[7]

Serious Eye

Damage/Irritation

Category 2A: Causes

serious eye irritation

The same analogs

consistently show

evidence of causing

serious eye irritation.

[7]

[7]

Carcinogenicity

(Suspected)

Category 2:

Suspected of causing

cancer

Dichlorobenzenes are

noted for potential

carcinogenicity, with

p-Dichlorobenzene

classified as possibly

carcinogenic to

humans (Group 2B).

[8]

[8]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3: May

cause respiratory

irritation

Some chlorinated

benzenes may cause

respiratory irritation

upon inhalation of

vapors or aerosols.

Hazardous to the

Aquatic Environment

(Chronic)

Category 1: Very toxic

to aquatic life with

long lasting effects

Halogenated

benzenes are often

persistent in the

environment and

[5]
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exhibit high aquatic

toxicity.[5]

Inferred Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H351: Suspected of causing cancer.

H410: Very toxic to aquatic life with long lasting effects.

Given these potential hazards, strict adherence to the exposure controls and handling

procedures outlined in the following sections is mandatory.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
The primary objective of exposure controls is to minimize or eliminate contact with the

chemical. This is achieved through a combination of engineering controls, administrative

controls, and appropriate Personal Protective Equipment (PPE).

Engineering Controls
The causality behind using engineering controls is to contain the hazard at its source.

Chemical Fume Hood: All handling of 2,3-Dichloro-1,4-dimethylbenzene, including

weighing, transferring, and preparing solutions, must be conducted inside a certified

chemical fume hood to prevent inhalation of vapors.[5]

Ventilation: The laboratory should be well-ventilated with readily accessible safety showers

and eyewash stations.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.sigmaaldrich.com/TW/en/sds/sial/240664?userType=undefined
https://www.benchchem.com/product/b1618174?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/sds/sial/240664?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA17867&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
PPE serves as the last line of defense. The selection of PPE must be based on a thorough risk

assessment of the specific procedures being performed.

Eye and Face Protection: Chemical safety goggles are mandatory.[10] In situations with a

higher risk of splashing, such as large-scale transfers or reactions under pressure, a full-face

shield should be worn in addition to goggles.[11]

Skin Protection:

Gloves: Due to the chlorinated nature of the compound, standard nitrile gloves may not

provide sufficient long-term protection. Butyl rubber or Viton® gloves are recommended for

prolonged contact.[11] Always inspect gloves for tears or degradation before use and

practice proper removal techniques to avoid contaminating skin.[12]

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned. For tasks with

significant splash potential, a chemically resistant apron over the lab coat is advised.[13]

Respiratory Protection: When engineering controls are not sufficient to maintain exposure

below acceptable limits, or during emergency situations, a NIOSH-approved respirator with

an organic vapor cartridge is required.[10] A cartridge change-out schedule must be in place

as part of the laboratory's respiratory protection program.[10]

Section 4: Safe Handling and Storage Protocols
A systematic workflow is essential for minimizing risk during the entire lifecycle of the chemical

in the laboratory.

Experimental Workflow: Safe Handling of 2,3-Dichloro-
1,4-dimethylbenzene
The following diagram outlines the critical steps and decision points for safely handling this

compound.
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Preparation Phase

Handling Phase

Post-Handling Phase

Contingency

1. Conduct Risk Assessment

2. Select & Inspect PPE

Identify hazards

3. Prepare Fume Hood

Don PPE

4. Obtain Chemical

5. Weigh & Transfer

6. Perform Reaction Spill Occurs

e.g., drop

7. Decontaminate Glassware

8. Segregate Waste

9. Clean Work Area

10. Doff & Dispose PPE

Activate Emergency Protocol

Click to download full resolution via product page

Caption: Workflow for safe handling of 2,3-Dichloro-1,4-dimethylbenzene.
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Standard Laboratory Handling Procedure
Pre-Handling:

Thoroughly review the Safety Data Sheet (SDS) for any new information.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Assemble all necessary equipment and reagents before obtaining the chemical to

minimize time spent handling the open container.

Handling:

Wear all required PPE as determined by your risk assessment.[14]

Ground containers when transferring large quantities to prevent static discharge, which

could be an ignition source.[13][15]

Use only non-sparking tools.[3]

Avoid contact with skin and eyes.[3] Wash hands thoroughly after handling, even if gloves

were worn.

Keep the container tightly closed when not in use to prevent the release of vapors.[4]

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[4]

Keep containers tightly closed.[4]

Store separately from incompatible materials such as strong oxidizing agents and strong

acids.[9]

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.
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Section 5: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or release.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[9]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Accidental Release (Spill):

Evacuate all non-essential personnel from the area.

Ensure adequate ventilation and eliminate all ignition sources.

Wearing appropriate PPE (including respiratory protection), contain the spill using an inert

absorbent material (e.g., vermiculite, sand, or earth).

Do not allow the material to enter drains or waterways.

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[12]

Fire Fighting:

Use carbon dioxide, dry chemical powder, or appropriate foam.[9]
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Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear

to prevent contact with hazardous decomposition products, which may include hydrogen

chloride gas and carbon oxides.[5]

Section 6: Disposal Considerations
All waste containing 2,3-Dichloro-1,4-dimethylbenzene must be treated as hazardous waste.

Waste Segregation: Collect all contaminated materials (e.g., absorbent pads, disposable

PPE, contaminated glassware) in a dedicated, clearly labeled, and sealed hazardous waste

container.

Disposal Protocol: Do not dispose of this chemical down the drain or in regular trash.[12] All

waste must be disposed of through an approved hazardous waste disposal facility, in

accordance with all local, state, and federal regulations.[3][9]

This self-validating protocol ensures that from acquisition to disposal, the risks associated with

2,3-Dichloro-1,4-dimethylbenzene are systematically managed, promoting a safe and

compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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